![molecular formula C8H6BrF3O B6228997 [2-bromo-6-(trifluoromethyl)phenyl]methanol CAS No. 1214350-24-9](/img/no-structure.png)
[2-bromo-6-(trifluoromethyl)phenyl]methanol
Overview
Description
2-Bromo-6-(trifluoromethyl)phenyl]methanol, also known as BTM, is a chemical compound that has been widely studied for its potential applications in the scientific research field. BTM is a colorless, volatile liquid with a strong odor, and it is soluble in water and polar organic solvents. It is synthesized by the reaction of trifluoromethylphenol with bromine in an aqueous medium. BTM has a wide range of applications, including industrial chemistry, pharmaceuticals, and medical research.
Scientific Research Applications
Liquid-Phase Methanol Synthesis
Liquid-phase methanol synthesis is a process where methanol is produced from CO-rich gas during periods of low power demand, which can be utilized as a peaking fuel in power stations. This process highlights methanol's role as a clean-burning fuel with versatile applications due to its low emissions when combusted. Methanol's utility extends beyond fuel, serving as a primary transportation fuel or a fuel additive, demonstrating its potential in energy sectors (Cybulski, 1994).
Hydrogen Production from Methanol
Methanol serves as a significant source for hydrogen production, especially in the context of creating a hydrogen-methanol economy. The review discusses methanol steam reforming, partial oxidation, autothermal reforming, and methanol decomposition as mainstream production pathways. This emphasizes the role of copper-based and other metal catalysts in enhancing the process efficiency and highlights innovative reactor technologies that contribute to sustainable hydrogen production (García et al., 2021).
Methanol as a Chemical Marker
Methanol's role as a chemical marker in assessing the condition of solid insulation in power transformers is crucial. The presence of methanol in transformer oils, identified during thermal ageing tests, serves as an indicator for monitoring the degradation of cellulosic insulation. This application demonstrates methanol's utility in the maintenance and evaluation of power transmission equipment, ensuring reliable electricity supply (Jalbert et al., 2019).
Methanol in Fuel Cells
Direct methanol fuel cells (DMFCs) are an area of active research due to their potential in converting chemical energy from methanol directly into electrical energy. Challenges such as methanol crossover and the search for efficient, methanol-impermeable polymer electrolytes are discussed, showcasing the efforts to overcome limitations and improve the viability of DMFCs for various applications (Heinzel & Barragán, 1999).
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [2-bromo-6-(trifluoromethyl)phenyl]methanol involves the bromination of 2-trifluoromethylphenylmethanol followed by oxidation of the resulting intermediate.", "Starting Materials": [ "2-trifluoromethylphenylmethanol", "Bromine", "Sodium hydroxide", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-trifluoromethylphenylmethanol in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature.", "Step 3: After the addition of bromine is complete, stir the reaction mixture for an additional 30 minutes.", "Step 4: Add sodium hydroxide to the reaction mixture to neutralize the excess bromine.", "Step 5: Extract the product with ethyl acetate and wash with water.", "Step 6: Dry the organic layer with anhydrous sodium sulfate.", "Step 7: Concentrate the organic layer under reduced pressure to obtain the intermediate product, [2-bromo-6-(trifluoromethyl)phenyl]methanol.", "Step 8: Dissolve the intermediate product in acetic acid.", "Step 9: Add hydrogen peroxide dropwise to the solution while stirring at room temperature.", "Step 10: After the addition of hydrogen peroxide is complete, stir the reaction mixture for an additional 30 minutes.", "Step 11: Extract the product with ethyl acetate and wash with water.", "Step 12: Dry the organic layer with anhydrous sodium sulfate.", "Step 13: Concentrate the organic layer under reduced pressure to obtain the final product, [2-bromo-6-(trifluoromethyl)phenyl]methanol." ] } | |
CAS RN |
1214350-24-9 |
Molecular Formula |
C8H6BrF3O |
Molecular Weight |
255 |
Purity |
95 |
Origin of Product |
United States |
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